N-benzyl-N,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-benzyl-N,7-dimethyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C19H21N3S/c1-13-8-9-15-16(10-13)23-19-17(15)18(20-12-21-19)22(2)11-14-6-4-3-5-7-14/h3-7,12-13H,8-11H2,1-2H3
• InChI Key: ZAEDJJMATAWRHB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC3=NC=NC(=C23)N(C)CC4=CC=CC=C4
• Molecular Formula: C19H21N3S
• Molecular Weight: 323.5 g/mol

Description

N-benzyl-N,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the benzothienopyrimidine family and has a unique structure that makes it an attractive candidate for various research applications.

Scientific Research Applications

N-benzyl-N,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine has several potential applications in scientific research. One of the most promising applications is in the field of neuroscience. Studies have shown that this compound has a high affinity for the dopamine D3 receptor, which is involved in several neurological disorders such as Parkinson's disease and schizophrenia. This makes it a potential candidate for the development of new therapies for these conditions.

Mechanism of Action

The mechanism of action of N-benzyl-N,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine is not fully understood. However, studies suggest that it acts as a partial agonist at the dopamine D3 receptor. This means that it can activate the receptor to a certain extent, but not fully. This unique mechanism of action makes it an attractive candidate for the development of new drugs that target the dopamine D3 receptor.
Biochemical and Physiological Effects:
Studies have shown that N-benzyl-N,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine has several biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which can lead to improved cognitive function and mood. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-N,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine in lab experiments is its high affinity for the dopamine D3 receptor. This makes it an attractive candidate for studying the role of this receptor in various neurological disorders. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-benzyl-N,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine. One potential direction is the development of new drugs that target the dopamine D3 receptor for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Another direction is the study of the compound's effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Conclusion:
In conclusion, N-benzyl-N,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine is a promising compound for scientific research. Its unique structure and mechanism of action make it an attractive candidate for the development of new therapies for neurological disorders. Further research is needed to fully understand the compound's potential applications and limitations in scientific research.

Synthesis Methods

The synthesis of N-benzyl-N,7-dimethyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-amine involves the reaction of 2-aminothiophenol with 3,4-dihydro-2H-pyran in the presence of a catalyst. This reaction results in the formation of 2-(2-hydroxyethyl)thiophene, which is further reacted with benzylamine to produce the final product. The synthesis process is relatively simple and efficient, making it an attractive option for researchers looking to obtain this compound for their experiments.